![molecular formula C18H18FN3O3 B5689051 1-[(7-fluoroquinazolin-4-yl)amino]-3-(3-methoxyphenoxy)propan-2-ol](/img/structure/B5689051.png)
1-[(7-fluoroquinazolin-4-yl)amino]-3-(3-methoxyphenoxy)propan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(7-fluoroquinazolin-4-yl)amino]-3-(3-methoxyphenoxy)propan-2-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a potent inhibitor of certain enzymes, which makes it a valuable tool for studying biochemical pathways and physiological processes.
Mechanism of Action
The mechanism of action of 1-[(7-fluoroquinazolin-4-yl)amino]-3-(3-methoxyphenoxy)propan-2-ol involves the inhibition of certain enzymes, such as protein kinases. This inhibition occurs through the binding of the compound to the active site of the enzyme, which prevents the enzyme from carrying out its normal function. This inhibition can have downstream effects on biochemical pathways and physiological processes that are regulated by the enzyme.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific enzyme that is inhibited. Some of the potential effects of this compound include the regulation of cell growth and proliferation, the modulation of immune responses, and the regulation of inflammatory processes.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 1-[(7-fluoroquinazolin-4-yl)amino]-3-(3-methoxyphenoxy)propan-2-ol in lab experiments is its specificity for certain enzymes. This specificity allows researchers to study the effects of inhibiting specific enzymes on biochemical pathways and physiological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 1-[(7-fluoroquinazolin-4-yl)amino]-3-(3-methoxyphenoxy)propan-2-ol. One potential area of research is the development of new analogs of this compound that have improved specificity and reduced toxicity. Additionally, this compound could be used to study the role of specific enzymes in disease processes, which could lead to the development of new therapeutic strategies. Finally, this compound could be used to study the effects of inhibiting multiple enzymes simultaneously, which could provide insights into the complex interactions between biochemical pathways and physiological processes.
Synthesis Methods
The synthesis of 1-[(7-fluoroquinazolin-4-yl)amino]-3-(3-methoxyphenoxy)propan-2-ol is a complex process that involves several steps. The starting material for this synthesis is 7-fluoroquinazolin-4-amine, which is reacted with 3-methoxyphenol in the presence of a base to form 7-fluoroquinazolin-4-yl 3-methoxyphenyl ether. This intermediate is then reacted with 2-hydroxy-3-chloropropane in the presence of a base to form the final product, this compound.
Scientific Research Applications
1-[(7-fluoroquinazolin-4-yl)amino]-3-(3-methoxyphenoxy)propan-2-ol has several potential applications in scientific research. One of the primary uses of this compound is as an inhibitor of certain enzymes, such as protein kinases. This inhibition can be used to study the biochemical pathways and physiological processes that are regulated by these enzymes. Additionally, this compound has been shown to have anti-inflammatory and anti-tumor properties, which make it a valuable tool for studying these conditions.
properties
IUPAC Name |
1-[(7-fluoroquinazolin-4-yl)amino]-3-(3-methoxyphenoxy)propan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FN3O3/c1-24-14-3-2-4-15(8-14)25-10-13(23)9-20-18-16-6-5-12(19)7-17(16)21-11-22-18/h2-8,11,13,23H,9-10H2,1H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSRPWLYMHOPYHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)OCC(CNC2=NC=NC3=C2C=CC(=C3)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.